Cas no 1806965-54-7 (3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine
• CAS No: 1806965-54-7
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881641
• Update Time: 2025-08-05

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-2-3-1-4(13)5(6(9)10)12-7(3)11/h1,6,13H,2H2
• InChI Key： KQHONWWMEKQENO-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(F)F)C(=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine

Professional Introduction to 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS No. 1806965-54-7)

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine, with the CAS number 1806965-54-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a chloromethyl group at the third position of the pyridine ring introduces a reactive site for nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the difluoromethyl group at the sixth position enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design.

The fluoro substituent at the second position and the hydroxy group at the fifth position further modulate the electronic and steric properties of the molecule. These modifications can influence binding affinity to biological targets, such as enzymes and receptors, thereby affecting its pharmacological profile. The combination of these functional groups makes 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of novel pyridine derivatives as potential therapeutic agents. The unique structural features of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine have positioned it as a promising candidate for further investigation in various disease areas. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine is its potential as a scaffold for drug discovery. Researchers have leveraged its reactive sites to develop libraries of derivatives with enhanced pharmacological properties. The chloromethyl group, in particular, has been utilized to introduce various bioisosteric replacements or to link multiple pharmacophores together, creating hybrid molecules with improved efficacy and selectivity.

The impact of fluorine atoms on drug design cannot be overstated. The introduction of a difluoromethyl group often leads to increased metabolic stability, reduced susceptibility to degradation by enzymes, and improved oral bioavailability. These attributes are particularly valuable in the development of small-molecule drugs that must withstand harsh physiological conditions while maintaining their therapeutic activity.

The fluoro and hydroxy groups in 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine also contribute to its solubility profile, which is another critical factor in drug formulation. Optimizing solubility can enhance drug delivery systems, allowing for more effective administration routes and improved patient compliance.

In academic research, this compound has been employed in various mechanistic studies aimed at understanding how small molecules interact with biological targets. Its well-defined structure and reactivity make it an excellent model system for investigating enzyme inhibition kinetics and binding affinities. Such studies not only advance our fundamental understanding of biochemical pathways but also provide insights into how structural modifications can enhance drug-like properties.

The pharmaceutical industry has also shown interest in 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine due to its potential applications in lead optimization programs. By systematically modifying its functional groups, researchers can explore a wide range of biological activities without starting from scratch. This approach accelerates the drug discovery process by leveraging existing scaffolds that have already demonstrated some level of biological relevance.

The synthesis of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity required to produce such specialized molecules.

The safety profile of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine is another important consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it may exhibit desirable biological activity, comprehensive toxicological assessments are necessary before it can be considered for clinical use. These studies will evaluate its potential side effects, interactions with other drugs, and long-term safety.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine(CAS No. 1806965-54-7) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile intermediate in drug discovery underscores its importance in developing new treatments for various diseases. As research continues to uncover new insights into its biology and chemistry, this compound is poised to make meaningful contributions to future generations of pharmaceuticals.